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Compound of Interest

Compound Name: Tofacitinib metabolite-1

Cat. No.: B15589286 Get Quote

Essential Safety and Handling Guide for Tofacitinib
Metabolite-1
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Tofacitinib metabolite-1. The following procedures

are designed to ensure a safe laboratory environment by outlining operational and disposal

plans.

While the Safety Data Sheet (SDS) for Tofacitinib metabolite-1 indicates it is not classified as

a hazardous substance, the parent compound, Tofacitinib, has known reproductive and acute

oral toxicity.[1][2] Therefore, a conservative approach to handling is recommended, treating the

metabolite with the same level of caution as the parent drug.

Key Safety and Handling Information
The following table summarizes essential quantitative and qualitative data for handling

Tofacitinib metabolite-1.
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Parameter Information Source

CAS Number 1640971-51-2 [1]

Molecular Formula C16H20N6O2 [1]

Molecular Weight 328.37 [1]

GHS Classification
Not a hazardous substance or

mixture
[1]

Recommended Storage 4°C (protect from light) [1]

Stock Solution Storage
-80°C for 6 months; -20°C for 1

month (protect from light)
[3]

Experimental Protocols and Handling Procedures
Adherence to the following step-by-step protocols is essential for the safe handling of

Tofacitinib metabolite-1.

Risk Assessment and Preparation
Before handling, a thorough risk assessment should be conducted.

Review Safety Data Sheet (SDS): Always consult the most recent SDS for Tofacitinib
metabolite-1 and its parent compound, Tofacitinib.[1][4]

Designate Handling Area: All handling of the solid compound and initial preparation of

solutions should be performed in a designated area, such as a chemical fume hood or a

Class II Biosafety Cabinet (BSC), to minimize inhalation exposure.[5][6]

Assemble Materials: Ensure all necessary PPE, spill kits, and disposal containers are readily

available before starting work.[7]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following PPE is

recommended for all procedures involving Tofacitinib metabolite-1.
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Gloves: Wear two pairs of powder-free nitrile gloves that comply with ASTM D6978

standards.[7][8] The outer glove should be removed and disposed of within the containment

area (e.g., fume hood) after handling is complete.[9]

Eye Protection: Use tightly fitting safety goggles with side-shields.[4] When there is a risk of

splashes, a face shield should be worn in addition to goggles.[7][10]

Lab Coat/Gown: A disposable, long-sleeved gown that is shown to be resistant to chemical

permeation should be worn.[8] Cuffs should be tucked under the inner glove.[9]

Respiratory Protection: If there is a risk of generating dust or aerosols outside of a ventilated

enclosure, a NIOSH-certified N95 or higher respirator is recommended.[7]

Safe Handling and Experimental Workflow
Follow these procedures to minimize contamination and exposure during common laboratory

tasks.

a) Handling the Solid Compound (Weighing and Aliquoting):

Perform all manipulations of the solid compound within a chemical fume hood or other

ventilated enclosure.

Use dedicated spatulas and weighing papers.

Carefully open the container to avoid creating airborne dust.

Weigh the desired amount of the compound.

Clean the balance and surrounding surfaces with a damp wipe after weighing.

Securely close the primary container and store it at the recommended temperature.[1]

b) Solution Preparation:

Prepare solutions within a chemical fume hood.

Add the solvent to the solid compound slowly to avoid splashing.
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If sonication is required, ensure the vial is securely capped.

Clearly label the solution with the compound name, concentration, solvent, date, and

appropriate hazard warnings.

Store stock solutions at the recommended temperature and protect them from light.[3]

Spill and Emergency Procedures
Immediate and correct response to a spill is crucial.

Minor Spill (within a fume hood):

Alert others in the immediate area.

Use a spill kit to absorb the material.

Wipe the area with a suitable decontaminating solution.

Place all contaminated materials in a sealed bag for hazardous waste disposal.

Major Spill (outside of a fume hood):

Evacuate the area and prevent re-entry.

Alert laboratory safety personnel immediately.

Avoid inhaling any airborne powder.

Personal Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area

thoroughly with soap and water.[1][4]

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open.[1][4] Seek immediate medical attention.

Inhalation: Move to fresh air immediately.[1][4]
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Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[1]

Disposal Plan
Proper disposal prevents environmental contamination and accidental exposure.

Solid Waste: All disposable items that have come into contact with Tofacitinib metabolite-1
(e.g., gloves, gowns, weighing papers, pipette tips) should be considered chemical waste.

Place them in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

designated, sealed hazardous waste container. Do not pour down the drain.[4]

Contaminated Packaging: Empty containers should be triple-rinsed (or equivalent) before

recycling or disposal. The rinsate should be collected as hazardous liquid waste.[4]

Visual Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment based on the experimental task.
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Start: Handling
Tofacitinib Metabolite-1

Assess Task:
Solid, Liquid, or Storage?

Handling Solid Compound
(Weighing, Aliquoting)

  Solid

Handling Liquid Solution
(Diluting, Transferring)

Liquid  

Storage or Retrieval
(Closed Container)

Storage

Full Recommended PPE:
- Disposable Gown

- Double Nitrile Gloves
- Safety Goggles

- Face Shield (if splash risk)
- N95 Respirator (if outside hood)

Location: Fume Hood

Standard Lab PPE:
- Disposable Gown

- Double Nitrile Gloves
- Safety Goggles

Location: Fume Hood

Minimum PPE:
- Lab Coat

- Safety Glasses
- One Pair of Nitrile Gloves

End: Procedure Complete

Click to download full resolution via product page

Caption: PPE selection workflow for Tofacitinib metabolite-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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